Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-

• CAS No.: 50778-59-1
• Molecular Formula: C11H7ClF6O3
• Molecular Weight: 336.61 g/mol
• IUPAC Name: 2,5-bis(2,2,2-trifluoroethoxy)benzoyl chloride
• InChI: InChI=1S/C11H7ClF6O3/c12-9(19)7-3-6(20-4-10(13,14)15)1-2-8(7)21-5-11(16,17)18/h1-3H,4-5H2
• InChI Key: UJJXIVQSEUDBLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(F)(F)F)C(=O)Cl)OCC(F)(F)F

Description

Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C11H7ClF6O3 and its molecular weight is 336.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 0.688 mole (219 g.) of 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid in 657 ml. of benzene is added 1.376M. (100.4 ml.) of thionyl chloride slowly over 1 hour while heating to about 60° C. The mixture is then heated at reflux for about 8 hours, then evaporated to provide the desired product, 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid chloride as a residue. The structure is verified by means of infrared spectral analysis.

Synthesis routes and methods II

Procedure details

To 9.4 g. (30 mmoles) of 2,5-di-(2,2,2-trifluoroethoxy)benzoic acid are added 2 drops of dimethylformamide and 7.2 ml. (11.9 g., 100 mmoles) of purified thionyl chloride. The product is refluxed for 3 hours and excess thionyl chloride is removed in vacuo (steam bath/water aspirator pressure). Last traces of thionyl chloride are removed by similar vacuum distillation with added benzene. The product is 2,5-di-(2,2,2-trifluoroethoxy)benzoyl chloride according to infrared spectral measurement.